Cas no 2819-86-5 (Phenol,2,3,4,5,6-pentamethyl-)
Phenol,2,3,4,5,6-pentamethyl- structure
Product Name:Phenol,2,3,4,5,6-pentamethyl-
Phenol,2,3,4,5,6-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,3,4,5,6-pentamethyl-
- 2,3,4,5,6-Pentamethylphenol
- HSDB 5900
- NSC 46449
- Pentamethylphenol
- Phenol, pentamethyl-
- NSC-46449
- NS00028438
- 2,3,4,5,6-pentamethyl-phenol
- AKOS002945293
- EINECS 220-580-0
- UNII-TP4085FL43
- TP4085FL43
- PENTAMETHYLPHENOL [HSDB]
- NSC46449
- EN300-3187585
- DTXSID8062654
- Q27290092
- 2819-86-5
- Phenol, 2,3,4,5,6-pentamethyl-
- SCHEMBL397768
-
- Inchi： 1S/C11H16O/c1-6-7(2)9(4)11(12)10(5)8(6)3/h12H,1-5H3
- InChI Key： WALBTDFSFTVXII-UHFFFAOYSA-N
- SMILES： OC1C(C)=C(C)C(C)=C(C)C=1C
Computed Properties
- Exact Mass: 164.12018
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol,2,3,4,5,6-pentamethyl- Related Literature
-
1. 134. Action of alkali and on bishydroxydurylmethaneA. Burawoy,J. T. Chamberlain J. Chem. Soc. 1949 626
-
C. H. Rochester J. Chem. Soc. B 1966 121
-
3. 133. Nuclear methylation of 3 : 5-dimethylphenolA. Burawoy,J. T. Chamberlain J. Chem. Soc. 1949 624
-
Chenxi Wang,Mingrui Li,Yunming Fang Green Chem. 2019 21 1000
-
5. Infrared study of the adsorption of phenols on silica immersed in heptaneColin H. Rochester,Deborah-Anne Trebilco J. Chem. Soc. Faraday Trans. 1 1978 74 1137
2819-86-5 (Phenol,2,3,4,5,6-pentamethyl-) Related Products
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- 608-43-5(2,3-Xylohydroquinone)
- 527-55-9(4,5-Dimethylbenzene-1,3-diol)
- 1321-28-4(1,4-Benzenediol,dimethyl-)
- 654-42-2(2,6-Dimethylhydroquinone)
- 95-71-6(Methylhydroquinone)
- 527-35-5(Phenol,2,3,5,6-tetramethyl-)
- 700-13-0(Trimethylhydroquinone)
- 697-82-5(2,3,5-Trimethyphenol)
- 2416-94-6(2,3,6-Trimethylphenol)
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